Cas no 1261906-32-4 (2-(3,5-Dichlorophenyl)-4-nitrobenzoic acid)

2-(3,5-Dichlorophenyl)-4-nitrobenzoic acid is a chlorinated nitrobenzoic acid derivative with potential applications in organic synthesis and pharmaceutical research. Its distinct structure, featuring both dichlorophenyl and nitro-substituted benzoic acid moieties, makes it a valuable intermediate for constructing complex molecules. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its electron-withdrawing groups enhance reactivity in nucleophilic substitution and coupling reactions, facilitating the development of specialized chemical entities. Researchers may also explore its utility in agrochemical or medicinal chemistry due to its halogenated aromatic framework. Proper handling and storage are recommended to maintain its integrity for experimental use.

2-(3,5-Dichlorophenyl)-4-nitrobenzoic acid structure

1261906-32-4 structure

Product Name:2-(3,5-Dichlorophenyl)-4-nitrobenzoic acid

CAS No:1261906-32-4

MF:C₁₃H₇Cl₂NO₄

MW:312.104981660843

MDL:MFCD18321933

CID:2622257

PubChem ID:53227763

Update Time:2025-10-31

2-(3,5-Dichlorophenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3,5-DICHLOROPHENYL)-4-NITROBENZOIC ACID
- MFCD18321933
- 3',5'-Dichloro-5-nitro[1,1'-biphenyl]-2-carboxylic acid
- DTXSID60691296
- 2-(3,5-Dichlorophenyl)-4-nitrobenzoic acid, 95%
- 1261906-32-4
- 2-(3,5-Dichlorophenyl)-4-nitrobenzoic acid
- MDL： MFCD18321933
- Inchi： 1S/C13H7Cl2NO4/c14-8-3-7(4-9(15)5-8)12-6-10(16(19)20)1-2-11(12)13(17)18/h1-6H,(H,17,18)
- InChI Key： PFDFKRPGWPJBTB-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])Cl

Computed Properties

Exact Mass: 310.9752131Da
Monoisotopic Mass: 310.9752131Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 377
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 83.1Å²

2-(3,5-Dichlorophenyl)-4-nitrobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329208-5 g	2-(3,5-Dichlorophenyl)-4-nitrobenzoic acid, 95%; .	1261906-32-4	95%	5g	€1159.00	2023-04-26
abcr	AB329208-5g	2-(3,5-Dichlorophenyl)-4-nitrobenzoic acid, 95%; .	1261906-32-4	95%	5g	€1159.00	2025-04-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(3,5-Dichlorophenyl)-4-nitrobenzoic acid

Introduction to 2-(3,5-Dichlorophenyl)-4-nitrobenzoic Acid (CAS No. 1261906-32-4)

2-(3,5-Dichlorophenyl)-4-nitrobenzoic acid (CAS No. 1261906-32-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a nitro group at the 4-position and a dichlorophenyl group at the 2-position. The dichlorophenyl substituent adds electronic complexity to the molecule, while the nitro group introduces strong electron-withdrawing effects, making this compound highly reactive and versatile in chemical reactions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(3,5-dichlorophenyl)-4-nitrobenzoic acid, allowing researchers to explore its potential in drug development, material synthesis, and environmental chemistry. The compound's ability to undergo various functional group transformations has made it a valuable building block in organic synthesis. For instance, the nitro group can be reduced to an amino group, enabling the creation of bioactive molecules with potential pharmacological applications.

The benzoic acid core of this compound is a fundamental structure in many biologically active molecules. The substitution pattern of the molecule plays a critical role in determining its reactivity and biological activity. The 3,5-dichlorophenyl group not only enhances the stability of the molecule but also contributes to its ability to interact with biological systems. Recent studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for further exploration in pharmaceutical research.

In terms of synthesis, 2-(3,5-dichlorophenyl)-4-nitrobenzoic acid can be prepared through a variety of methods, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods leverage the electronic properties of the substituents to achieve high yields and selectivity. The use of modern catalytic systems has further improved the efficiency of these reactions, making large-scale production feasible for industrial applications.

From an environmental perspective, understanding the degradation pathways of 2-(3,5-dichlorophenyl)-4-nitrobenzoic acid is crucial for assessing its impact on ecosystems. Recent research has focused on photodegradation and microbial transformation mechanisms. These studies have revealed that the compound undergoes rapid decomposition under UV light, reducing its persistence in aquatic environments. This information is vital for regulatory agencies aiming to establish safety guidelines for its use.

Looking ahead, the versatility of 2-(3,5-dichlorophenyl)-4-nitrobenzoic acid opens up new avenues for innovation across multiple disciplines. Its role as a precursor in drug discovery programs is particularly noteworthy. By modifying its substituents or incorporating it into larger molecular frameworks, researchers can develop novel therapeutics targeting various diseases such as cancer and neurodegenerative disorders.

In conclusion, 2-(3,5-dichlorophenyl)-4-nitrobenzoic acid (CAS No. 1261906-32-4) stands as a testament to the ingenuity of modern chemical synthesis and its potential to drive scientific progress. As research continues to uncover new applications and mechanisms involving this compound, it is poised to play an increasingly important role in both academic and industrial settings.